Cas no 376609-78-8 (4-Octadecyloxybiphenyl)

• Product Name: 4-Octadecyloxybiphenyl
• CAS No: 376609-78-8
• MF: C₃₀H₄₆O
• MW: 422.685649394989
• MDL: MFCD01321145
• CID: 1485139
• PubChem ID: 87564810
• Update Time: 2025-06-09

4-Octadecyloxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 1-octadecoxy-4-phenylbenzene
• 4-Octadecyloxybiphenyl
• 4-Stearyloxybiphenyl
• ACMC-20aj5s
• Biphenyl-4-yl Stearyl Ether
• Biphenyl-4-yl Octadecyl Ether
• CTK8C5298
• B1924
• 4-(OCTADECYLOXY)-1,1'-BIPHENYL
• 4-n-Octadecyloxybiphenyl
• D88875
• SCHEMBL17850556
• DTXSID20628801
• MFCD01321145
• 376609-78-8

• MDL： MFCD01321145
• Inchi： 1S/C30H46O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-27-31-30-25-23-29(24-26-30)28-21-18-17-19-22-28/h17-19,21-26H,2-16,20,27H2,1H3
• InChI Key： WJPFTOGDAJEWPP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC=CC=2)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 422.35500
• Monoisotopic Mass: 422.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 12.4

Experimental Properties

• Melting Point: 90.0 to 94.0 deg-C
• PSA: 9.23000
• LogP: 9.99390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Octadecyloxybiphenyl

Recent Advances in the Study of 4-Octadecyloxybiphenyl (CAS: 376609-78-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Octadecyloxybiphenyl (CAS: 376609-78-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last two years.

4-Octadecyloxybiphenyl is a biphenyl derivative characterized by an octadecyloxy substituent at the 4-position. Its molecular structure imparts amphiphilic properties, making it a candidate for various applications, including drug delivery systems and liquid crystal technologies. Recent studies have explored its role in modulating membrane dynamics and its potential as a scaffold for designing novel bioactive molecules. The compound's CAS number, 376609-78-8, serves as a unique identifier in chemical databases, facilitating precise tracking of its research and applications.

One of the most notable advancements in the study of 4-Octadecyloxybiphenyl is its application in drug delivery systems. Researchers have demonstrated that its amphiphilic nature allows it to form stable micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their bioavailability. A 2023 study published in the Journal of Controlled Release highlighted its use in improving the delivery of anticancer agents, showing a marked increase in tumor-targeting efficiency and reduced systemic toxicity in preclinical models.

In addition to its pharmaceutical applications, 4-Octadecyloxybiphenyl has been investigated for its potential in material science. Its liquid crystalline properties have been leveraged to develop advanced optical materials and sensors. A recent publication in Advanced Materials detailed its incorporation into responsive liquid crystal displays (LCDs), where it exhibited high thermal stability and rapid response times. These findings suggest that the compound could play a pivotal role in the next generation of display technologies.

From a biological perspective, studies have also explored the interaction of 4-Octadecyloxybiphenyl with cellular membranes. Research published in Biochimica et Biophysica Acta revealed that the compound can integrate into lipid bilayers, altering membrane fluidity and potentially influencing cell signaling pathways. This property opens new avenues for its use in studying membrane-associated processes and designing membrane-targeted therapeutics.

Despite these promising developments, challenges remain in the widespread adoption of 4-Octadecyloxybiphenyl. Issues such as scalability of synthesis, long-term stability, and potential cytotoxicity need to be addressed. Ongoing research is focused on optimizing synthetic routes and conducting comprehensive toxicity studies to ensure its safety for clinical and industrial applications.

In conclusion, 4-Octadecyloxybiphenyl (CAS: 376609-78-8) represents a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique properties continue to inspire innovative research, and future studies are expected to further elucidate its mechanisms and expand its utility. This briefing underscores the importance of continued investment in the exploration of this compound to unlock its full potential.